Cas no 1806107-03-8 (Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate)

Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate is a specialized pyridine derivative featuring both amino and trifluoromethoxy functional groups, which enhance its utility in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethoxy group improves metabolic stability and lipophilicity, making it valuable for drug discovery applications. The compound’s dual amino functionalities offer versatility as a building block for further derivatization, enabling the development of complex heterocyclic structures. Its ester group facilitates solubility in organic solvents, simplifying purification and handling. This intermediate is particularly useful in the synthesis of bioactive molecules, where its structural motifs contribute to enhanced binding affinity and selectivity. Suitable for research-scale applications, it provides a robust foundation for medicinal chemistry exploration.

Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate structure

1806107-03-8 structure

Product Name:Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate

CAS No:1806107-03-8

MF:C₁₁H₁₄F₃N₃O₃

MW:293.242372989655

CID:4930105

Update Time:2025-10-29

Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate
- Inchi： 1S/C11H14F3N3O3/c1-2-19-9(18)4-6-3-8(20-11(12,13)14)17-10(16)7(6)5-15/h3H,2,4-5,15H2,1H3,(H2,16,17)
- InChI Key： WCWOWLVIPKCMEM-UHFFFAOYSA-N
- SMILES： FC(OC1=CC(CC(=O)OCC)=C(C(N)=N1)CN)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 328
XLogP3: 1.6
Topological Polar Surface Area: 101

Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022003567-500mg	Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate	1806107-03-8	97%	500mg	$931.00	2022-04-01
Alichem	A022003567-1g	Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate	1806107-03-8	97%	1g	$1,730.40	2022-04-01

Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate Related Literature

1. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
3. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
4. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
5. Emulsifier-free, organotellurium-mediated living radical emulsion polymerization (emulsion TERP) of styrene: poly(dimethylaminoethyl methacrylate) macro-TERP agent†

Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792

Additional information on Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate

Research Brief on Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate (CAS: 1806107-03-8)

Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate (CAS: 1806107-03-8) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and aminomethyl functional groups, exhibits potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including neurological disorders and infectious diseases. Recent studies have explored its pharmacological properties, synthetic pathways, and applications in drug development.

The synthesis of Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate involves multi-step organic reactions, with a focus on optimizing yield and purity. Researchers have reported improved methodologies using catalytic systems and green chemistry principles to enhance efficiency. The compound's structural features, particularly the trifluoromethoxy group, contribute to its metabolic stability and bioavailability, making it a promising candidate for further medicinal chemistry exploration.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of specific biological targets. For instance, recent findings suggest its interaction with neurotransmitter receptors, implicating its utility in developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, its antimicrobial activity against resistant bacterial strains has been investigated, highlighting its versatility in addressing global health challenges.

Despite these advancements, challenges remain in scaling up production and ensuring clinical safety. Future research directions include structure-activity relationship (SAR) studies to optimize its pharmacological profile and the development of derivatives with enhanced efficacy. Collaborative efforts between academia and industry are crucial to advancing this compound from the bench to the bedside.

In conclusion, Ethyl 2-amino-3-(aminomethyl)-6-(trifluoromethoxy)pyridine-4-acetate represents a promising scaffold in drug discovery. Its unique chemical properties and biological activities warrant further investigation to unlock its full therapeutic potential. This research brief underscores the importance of continued innovation in synthetic chemistry and translational research to address unmet medical needs.